Cas no 175871-42-8 (1,2,3,4-Tetrahydroisoquinolin-6-amine hydrochloride)

1,2,3,4-Tetrahydroisoquinolin-6-amine hydrochloride is a chemically stable hydrochloride salt of a tetrahydroisoquinoline derivative, commonly used as a key intermediate in pharmaceutical synthesis. Its rigid tetracyclic structure and amine functionality make it valuable for constructing biologically active compounds, particularly in central nervous system (CNS) drug development. The hydrochloride form enhances solubility and handling properties, ensuring consistent reactivity in synthetic applications. This compound is characterized by high purity and well-defined crystallinity, making it suitable for precision-driven research and industrial-scale production. Its utility spans medicinal chemistry, particularly in the design of dopamine receptor modulators and neuroprotective agents. Proper storage under anhydrous conditions is recommended to maintain stability.
1,2,3,4-Tetrahydroisoquinolin-6-amine hydrochloride structure
175871-42-8 structure
Product Name:1,2,3,4-Tetrahydroisoquinolin-6-amine hydrochloride
CAS No:175871-42-8
MF:C9H13ClN2
MW:184.665920972824
MDL:MFCD18711503
CID:112177
PubChem ID:23298456
Update Time:2025-06-07

1,2,3,4-Tetrahydroisoquinolin-6-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1,2,3,4-Tetrahydroisoquinolin-6-amine hydrochloride
    • 6-AMINO-1,2,3,4-TETRAHYDRO-ISOQUINOLIN HYDROCHLORIDE
    • 1,2,3,4-tetrahydro-6-Isoquinolinamine hydrochloride
    • 6-AMINO-1, 2, 3, 4-TETRAHYDROISOQUINOLINE HYDROCHLORIDE
    • 6-Amino-1,2,3,4-tetrahdyroisoquinoline hydrochloride
    • 6-Isoquinolinamine,1,2,3,4-tetrahydro-, hydrochloride (1:1)
    • 1,2,3,4-Tetrahydro-isoquinolin-6-ylamine hydrochloride
    • 6-Amino-1,2,3,4-tetrahydro-isoquinolin
    • 6-AMino-1,2,3,4-tetrahydro-isoquinoline 2HCl
    • 1,2,3,4-Tetrahydroisoquinolin-6-amine dihydrochloride
    • 6-Amino-1,2,3,4-tetrahydro-isoquinoline dihydrochloride
    • 6-Amino-1,2,3,4-tetrahydroisoquinoline hydrochloride
    • 6-amino-1,2,3,4-tetrahydroisoquinoline hcl
    • SB18399
    • 1,2,3,4-tetrahydroisoquinolin-6-amine;hydrochloride
    • SCHEMBL1948668
    • 1,2,3,4-Tetrahydroisoquinolin-6-amine HCl
    • 175871-42-8
    • DTXSID80938716
    • 6-amino-1,2,3,4-tetrahydroisoquinolinhydrochloride
    • 6-Amino-1,2,3,4-tetrahydroisoquinolin hydrochloride
    • AMY4405
    • 6-AMINO-1,2,3,4-TETRAHYDRO-ISOQUINOLINHYDROCHLORIDE
    • OVCSYUPAHMVXJP-UHFFFAOYSA-N
    • 6-Isoquinolinamine, 1,2,3,4-tetrahydro-, hydrochloride (1:1)
    • 1,2,3,4-Tetrahydro-isoquinolin-6-ylamine hydrochloride;6-Amino-1,2,3,4-tetrahydro-isoquinolin;6-AMINO-1,2,3,4-TETRAHYDRO-ISOQUINOLINE 2HCL
    • A26431
    • 1,2,3,4-Tetrahydroisoquinolin-6-amine--hydrogen chloride (1/1)
    • DB-065130
    • G64030
    • MDL: MFCD18711503
    • Inchi: 1S/C9H12N2.ClH/c10-9-2-1-8-6-11-4-3-7(8)5-9;/h1-2,5,11H,3-4,6,10H2;1H
    • InChI Key: OVCSYUPAHMVXJP-UHFFFAOYSA-N
    • SMILES: Cl.N1CC2C=CC(=CC=2CC1)N

Computed Properties

  • Exact Mass: 184.07700
  • Monoisotopic Mass: 184.077
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 136
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 38A^2

Experimental Properties

  • Density: g/cm3
  • Boiling Point: 344.7°Cat760mmHg
  • Flash Point: 162.3°C
  • PSA: 38.05000
  • LogP: 2.62650

1,2,3,4-Tetrahydroisoquinolin-6-amine hydrochloride Security Information

1,2,3,4-Tetrahydroisoquinolin-6-amine hydrochloride Customs Data

  • HS CODE:2933499090
  • Customs Data:

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,2,3,4-Tetrahydroisoquinolin-6-amine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A189004398-5g
1,2,3,4-Tetrahydroisoquinolin-6-amine hydrochloride
175871-42-8 95%
5g
$998.00 2022-04-02
Alichem
A189004398-10g
1,2,3,4-Tetrahydroisoquinolin-6-amine hydrochloride
175871-42-8 95%
10g
$1,433.80 2022-04-02
Alichem
A189004398-25g
1,2,3,4-Tetrahydroisoquinolin-6-amine hydrochloride
175871-42-8 95%
25g
$2,733.60 2022-04-02
TRC
A630090-250mg
6-Amino-1,2,3,4-tetrahydroisoquinoline Hydrochloride
175871-42-8
250mg
$ 236.00 2023-04-19
TRC
A630090-1g
6-Amino-1,2,3,4-tetrahydroisoquinoline Hydrochloride
175871-42-8
1g
$ 675.00 2022-06-07
TRC
A630090-2.5g
6-Amino-1,2,3,4-tetrahydroisoquinoline Hydrochloride
175871-42-8
2.5g
$ 1140.00 2022-06-07
Chemenu
CM144550-5g
1,2,3,4-Tetrahydroisoquinolin-6-amine hydrochloride
175871-42-8 95%
5g
$572 2021-08-05
Chemenu
CM144550-10g
1,2,3,4-Tetrahydroisoquinolin-6-amine hydrochloride
175871-42-8 95%
10g
$839 2021-08-05
Chemenu
CM144550-25g
1,2,3,4-Tetrahydroisoquinolin-6-amine hydrochloride
175871-42-8 95%
25g
$1595 2021-08-05
Chemenu
CM144550-250mg
1,2,3,4-Tetrahydroisoquinolin-6-amine hydrochloride
175871-42-8 95%
250mg
$*** 2023-03-30
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd